Cas no 1093407-62-5 (4-{3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}benzaldehyde)

• Product Name: 4-{3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}benzaldehyde
• CAS No: 1093407-62-5
• Molecular Formula: C₁₃H₁₆O₇
• Molecular Weight: 284.261944770813
• MDL: MFCD02295699
• CID: 5445830
• PubChem ID: 3303383

4-{3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}benzaldehyde Properties

Names and Identifiers

• 4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• 4-{3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}benzaldehyde
• EN300-22973614
• BCP13566
• Helicide; Helicidum;4-Formylphenyl-beta-D-allopyranoside
• SCHEMBL23457333
• 1093407-62-5
• AKOS001203890
• Helicide;Hilicidum
• 4-formylphenyl hexopyranoside
• SY077439
• 4-((3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• SB47605
• AKOS016286688
• Z55186842
• Helicid
• LS-14219
• ChemDiv1_020960
• HMS646I16
• DTXSID00868561
• NSC-781763
• NSC781763
• 4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}benzaldehyde

• MDL： MFCD02295699
• InChIKey： OLZAGZCCJJBKNZ-UHFFFAOYSA-N
• Inchi： 1S/C13H16O7/c14-5-7-1-3-8(4-2-7)19-13-12(18)11(17)10(16)9(6-15)20-13/h1-5,9-13,15-18H,6H2
• SMILES： C(=O)C1=CC=C(OC2OC(CO)C(C(C2O)O)O)C=C1

Computed Properties

• Exact Mass: 284.08960285g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 284.08960285g/mol
• Heavy Atom Count: 20
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides